Cas no 892361-68-1 (7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 892361-68-1
• MF: C₂₃H₁₇ClFN₅
• MW: 417.865986585617
• CID: 5439033
• Update Time: 2025-05-19

7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-3-(3-fluorophenyl)-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine
• 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C23H17ClFN5/c1-14-5-7-15(8-6-14)13-26-22-19-12-17(24)9-10-20(19)30-23(27-22)21(28-29-30)16-3-2-4-18(25)11-16/h2-12H,13H2,1H3,(H,26,27)
• InChI Key： POPKQIOZDSQTKG-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(F)=C3)=C1N=C(NCC1=CC=C(C)C=C1)C1=C2C=CC(Cl)=C1

Additional information on 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine

7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 892361-68-1): A Comprehensive Overview

The compound 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 892361-68-1) represents a highly specialized chemical entity within the realm of heterocyclic chemistry. As a triazoloquinazoline derivative, this molecule has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific domains. Researchers and industry professionals frequently search for information on triazoloquinazoline synthesis, fluorophenyl-substituted quinazolines, and chloro-amino quinazoline derivatives, reflecting the growing interest in this class of compounds.

From a structural perspective, 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine combines multiple pharmacophoric elements that contribute to its distinctive properties. The presence of both chloro and fluoro substituents on the quinazoline core, coupled with the triazole ring fusion and methylphenyl side chain, creates a molecular architecture that is particularly interesting for structure-activity relationship studies. Current search trends indicate strong interest in halogenated quinazoline derivatives and triazole-fused nitrogen heterocycles, making this compound highly relevant to contemporary chemical research.

The synthesis of CAS 892361-68-1 typically involves multi-step organic transformations, with researchers often searching for triazoloquinazoline preparation methods and fluorophenyl incorporation techniques. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable synthetic methodologies. The compound's molecular weight of 417.89 g/mol and its specific 1,2,3-triazolo[1,5-a]quinazoline scaffold make it a valuable intermediate for further chemical modifications.

In terms of physicochemical properties, 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine exhibits characteristics typical of polycyclic aromatic systems with multiple nitrogen atoms. The compound's solubility profile, melting point, and stability under various conditions are frequently investigated parameters, as evidenced by search queries related to quinazoline derivative properties and triazole-containing compound characterization. These properties are crucial for determining the compound's suitability for various applications and handling requirements.

The potential applications of 892361-68-1 span multiple scientific disciplines. In pharmaceutical research, the triazoloquinazoline scaffold is recognized as a privileged structure in medicinal chemistry, leading to frequent searches for quinazoline-based bioactive compounds and triazole-containing drug candidates. The specific substitution pattern in this molecule suggests possible interactions with biological targets, making it a subject of interest for structure-based drug design initiatives. Additionally, the compound's fluorescence properties may find applications in materials science, particularly in the development of organic electronic materials and sensors.

Market trends indicate growing demand for specialized heterocyclic building blocks like 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine. Suppliers and researchers often search for CAS 892361-68-1 availability and custom synthesis of triazoloquinazolines, reflecting the compound's importance in chemical research and development. The global market for such fine chemicals continues to expand, driven by increasing R&D activities in pharmaceutical and materials science sectors.

Quality control and analytical characterization of 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Search data shows significant interest in quinazoline purity analysis and triazole-containing compound identification, underscoring the importance of rigorous quality standards in research and industrial applications. Proper characterization ensures reproducibility in scientific studies and maintains the integrity of downstream applications.

From a safety perspective, while CAS 892361-68-1 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this compound. Researchers often seek information on heterocyclic compound handling and nitrogen-containing aromatic safety, reflecting the scientific community's commitment to safe chemical practices. Material Safety Data Sheets (MSDS) provide essential guidance for appropriate storage and handling conditions.

The future outlook for 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine appears promising, with emerging research directions including its potential as a scaffold for targeted therapeutics and functional materials. Current search trends related to quinazoline-based drug discovery and triazole-containing material development suggest sustained interest in this chemical space. As synthetic methodologies advance and biological screening techniques become more sophisticated, the applications of this compound and its derivatives are likely to expand further.

In conclusion, 7-chloro-3-(3-fluorophenyl)-N-(4-methylphenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 892361-68-1) represents a versatile and scientifically valuable compound within the triazoloquinazoline family. Its unique structural features, combined with potential applications across multiple disciplines, make it a compound of continuing interest to researchers and industry professionals alike. The growing body of literature and search interest in fluorophenyl-substituted heterocycles and chloro-amino quinazoline derivatives ensures that this molecule will remain relevant in chemical research for the foreseeable future.